2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H16N2O4/c1-2-24-15-10-6-5-9-14(15)19-16(21)11-20-17(22)12-7-3-4-8-13(12)18(20)23/h3-10H,2,11H2,1H3,(H,19,21)
• InChI Key: VETANJJJPJVJMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide, also known as EIPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EIPA is a potent inhibitor of the Na+/H+ exchanger (NHE), a membrane protein that regulates intracellular pH and ion homeostasis. In

Mechanism of Action

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide acts as a competitive inhibitor of the NHE protein, binding to the protein's active site and preventing the exchange of Na+ and H+. This results in the inhibition of intracellular pH regulation and ion homeostasis, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In cancer research, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide has been shown to inhibit cell proliferation and migration in various cancer cell lines. In cardiovascular disease, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide has been shown to reduce myocardial ischemia-reperfusion injury and protect against cardiac remodeling. In neuroscience, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide has been shown to reduce neuronal damage and improve cognitive function in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide in lab experiments is its high potency and specificity for the NHE protein. However, one limitation is that 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide can have off-target effects on other proteins, which can complicate data interpretation. Additionally, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide has poor solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are many future directions for the study of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide. One area of interest is the development of more potent and specific NHE inhibitors that can be used in clinical settings. Additionally, further research is needed to fully understand the mechanisms underlying the effects of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide in different physiological systems. Finally, the potential for 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide to be used in combination with other drugs or therapies should be explored.

Synthesis Methods

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide can be synthesized using a multi-step process that involves the reaction of 2-ethoxyaniline with diethyl oxalate, followed by the reaction with phthalic anhydride and subsequent reduction with sodium borohydride. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide has been widely used in scientific research for its ability to inhibit the NHE protein. The NHE protein is involved in a variety of physiological processes, including cell proliferation, migration, and apoptosis. By inhibiting the NHE protein, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)acetamide can affect these processes and has been studied in various fields such as cancer research, cardiovascular disease, and neuroscience.